Cas no 100836-76-8 (Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI))

• Product Name: Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI)
• CAS No: 100836-76-8
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 223320
• PubChem ID: 58072
• Update Time: 2025-04-19

Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI)
• (4-methylphenyl)methyl N-(2-pyrrolidin-1-ium-1-ylethyl)carbamate,chloride
• 100836-76-8
• CARBAMIC ACID, (2-PYRROLIDINYLETHYL)-, p-METHYLBENZYL ESTER, MONOHYDROCHLORIDE
• p-Methylbenzyl N-(2-pyrrolidinylethyl)carbamate hydrochloride

• Inchi： 1S/C15H22N2O2.ClH/c1-13-4-6-14(7-5-13)12-19-15(18)16-8-11-17-9-2-3-10-17;/h4-7H,2-3,8-12H2,1H3,(H,16,18);1H
• InChI Key： AGRDRJFMKALPCI-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC1C=CC(C)=CC=1)C(NCC[NH+]1CCCC1)=O

Computed Properties

• Exact Mass: 274.9649
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 46.3